Cas no 2613382-37-7 (1-Bromo-1lambda5-phospholan-1-one)

• Product Name: 1-Bromo-1lambda5-phospholan-1-one
• CAS No: 2613382-37-7
• MF: C₄H₈BrOP
• MW: 182.983481407166
• MDL: MFCD33031679
• CID: 5663481
• PubChem ID: 155943371
• Update Time: 2025-07-21

1-Bromo-1lambda5-phospholan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1lambda5-phospholan-1-one
• EN300-27716551
• 2613382-37-7
• 1-Bromo-1lambda5-phospholan-1-one

• MDL： MFCD33031679
• Inchi： 1S/C4H8BrOP/c5-7(6)3-1-2-4-7/h1-4H2
• InChI Key： PCLHOYNKRNBIBN-UHFFFAOYSA-N
• SMILES： BrP1(CCCC1)=O

Computed Properties

• Exact Mass: 181.94961g/mol
• Monoisotopic Mass: 181.94961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Bromo-1lambda5-phospholan-1-one

Professional Introduction to 1-Bromo-1lambda5-phospholan-1-one (CAS No. 2613382-37-7)

1-Bromo-1lambda5-phospholan-1-one, with the chemical formula corresponding to its CAS number 2613382-37-7, is a significant compound in the field of organophosphorus chemistry. This compound belongs to the class of phospholanes, which are cyclic phosphorus-containing heterocycles. The presence of a bromine substituent at the phosphorus center makes it a valuable intermediate in synthetic chemistry, particularly in the development of complex organic molecules.

The structure of 1-Bromo-1lambda5-phospholan-1-one features a five-membered ring consisting of one phosphorus atom and four carbon atoms, with a bromine atom attached to the phosphorus. This unique arrangement imparts unique reactivity and makes it a versatile building block for various chemical transformations. The compound's stability under different reaction conditions further enhances its utility in synthetic protocols.

In recent years, the interest in phospholane derivatives has surged due to their applications in pharmaceuticals, agrochemicals, and materials science. The bromine atom in 1-Bromo-1lambda5-phospholan-1-one serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property has been exploited in the synthesis of biologically active molecules, where precise control over regioselectivity and stereoselectivity is crucial.

One of the most compelling aspects of 1-Bromo-1lambda5-phospholan-1-one is its role in cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry, allowing for the efficient construction of carbon-carbon bonds. The compound has been utilized in Suzuki-Miyaura and Stille couplings, where it acts as a bromide source for the formation of new aryl or vinyl groups. Such transformations are pivotal in drug discovery, where complex molecular architectures are often required.

The pharmaceutical industry has shown particular interest in phospholane derivatives due to their potential biological activity. For instance, modifications of the phospholane core have led to compounds with antimicrobial and anti-inflammatory properties. Research has demonstrated that the presence of a bromine atom can influence the pharmacokinetic behavior of these molecules, making them more suitable for therapeutic applications. Studies have also explored the use of 1-Bromo-1lambda5-phospholan-1-one as a precursor for kinase inhibitors, which are critical targets in oncology research.

In materials science, organophosphorus compounds like 1-Bromo-1lambda5-phospholan-1-one have found applications in the development of advanced polymers and coatings. Their ability to form stable complexes with metal ions has been leveraged in catalytic systems and corrosion inhibitors. The bromine substituent enhances their reactivity, allowing for controlled polymerization and cross-linking processes. These advancements contribute to the creation of high-performance materials with tailored properties.

The synthesis of 1-Bromo-1lambda5-phospholan-1-one involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of phospholane precursors with brominating agents under controlled conditions. Recent improvements in synthetic methodologies have enabled higher yields and purities, making it more accessible for industrial applications. These advancements underscore the importance of continuous research and development in optimizing synthetic routes.

The environmental impact of using 1-Bromo-1lambda5-phospholan-1-one has also been a subject of investigation. While it offers significant benefits in synthetic chemistry, its handling requires adherence to safety protocols to minimize any potential hazards. Efforts have been made to develop greener synthetic routes that reduce waste and energy consumption without compromising efficiency. Such initiatives align with global trends toward sustainable chemistry practices.

In conclusion, 1-Bromo-1lambda5-phospholan-1-one (CAS No. 2613382-37-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as an intermediate in synthetic chemistry, particularly in cross-coupling reactions and pharmaceutical synthesis, underscores its importance. As research continues to uncover new uses and improve synthetic methodologies, this compound is poised to remain a cornerstone in organophosphorus chemistry.